Cas no 1357072-61-7 (c-Met inhibitor 1)

• Product Name: c-Met inhibitor 1
• CAS No: 1357072-61-7
• MF: C₁₇H₁₄N₈S
• MW: 362.4117
• MDL: MFCD26960936
• CID: 2601559
• Update Time: 2024-11-02

c-Met inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• c-Met inhibitor 1
• 3-(2-methylindazol-5-yl)sulfanyl-6-(1-methylpyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• c-Met inhibitor
• 6-(1-METHYL-1H-PYRAZOL-4-YL)-3-((2-METHYL-2H-INDAZOL-5-YL)THIO)-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• JYXHZDNTBJUJNH-UHFFFAOYSA-N
• BCP14643
• 3354AH
• FD5012
• AK199859
• AB0087818
• A15049
• 6-(1-Methyl-1H-pyrazol-4-yl)-3-(2-methyl-2H-indazol-5-ylthio)-[1,2,4]triazolo[4,3-b]pyridazine

• MDL： MFCD26960936
• Inchi： 1S/C17H14N8S/c1-23-10-12(8-18-23)15-5-6-16-19-20-17(25(16)22-15)26-13-3-4-14-11(7-13)9-24(2)21-14/h3-10H,1-2H3
• InChI Key： JYXHZDNTBJUJNH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C([H])=C([H])C(C3C([H])=NN(C([H])([H])[H])C=3[H])=NN21)C1C([H])=C([H])C2C(=C([H])N(C([H])([H])[H])N=2)C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 509
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.8E-4 g/L) (25 ºC),

c-Met inhibitor 1 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers